Cas no 128229-95-8 (Benzyl (perfluoropropan-2-ylidene)carbamate)

• Product Name: Benzyl (perfluoropropan-2-ylidene)carbamate
• CAS No: 128229-95-8
• MF: C₁₁H₇F₆NO₂
• MW: 299.169203996658
• CID: 135557
• PubChem ID: 2756662
• Update Time: 2025-06-07

Benzyl (perfluoropropan-2-ylidene)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (perfluoropropan-2-ylidene)carbamate
• BENZYL (2,2,2-TRIFLUORO-1-TRIFLUOROMETHYL-ETHYLIDENE)-CARBAMATE
• benzyl N-(1,1,1,3,3,3-hexafluoropropan-2-ylidene)carbamate
• Carbamicacid, [2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-, phenylmethyl ester(9CI)
• HEXAFLUOROACETONEN-BENZYLOXYCARBONYLIMINE
• benzylhydroxycarbonylimine of hexafluoroacetone
• (2,2,2-TRIFLUORO-1-TRIFLUOROMETHYL-ETHYLIDENE)-CARBAMATE
• Benzyl (2,2,2-Trifluoro-1-trifluoromethyl-
• HEXAFLUOROACETONE N-BENZYLOXYCARBONYL IMINE
• hexafluoroacetone benzyloxycarbonylimine
• Dimethylphthalimidomethylphosphonate
• N-(1,1,1,3,3,3-hexafluoropropan-2-ylidene)carbamic acid (phenylmethyl) ester
• benzyl perfluoropropan-2-ylidenecarbamate
• Benzyl (2,2,2-Trifluoro-1-trifluoromethyl ethylidene)carbamate
• A805796
• AKOS015912209
• DTXSID90373472
• 128229-95-8
• benzyl (2,2,2-trifluoro-1-trifluoromethylethylidene)carbamate
• Carbamic acid, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-, phenylmethyl ester?
• FT-0643082
• Benzyl (1,1,1,3,3,3-hexafluoropropan-2-ylidene)carbamate

• MDL： MFCD05664146
• Inchi： 1S/C11H7F6NO2/c12-10(13,14)8(11(15,16)17)18-9(19)20-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： BKXNRESBGIPTGF-UHFFFAOYSA-N
• SMILES： FC(/C(/C(F)(F)F)=N\C(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 299.03800
• Monoisotopic Mass: 299.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 93-95°C/10mm
• Flash Point: 84.9°C
• Refractive Index: 1.429
• PSA: 38.66000
• LogP: 3.88880

Additional information on Benzyl (perfluoropropan-2-ylidene)carbamate

Benzyl (perfluoropropan-2-ylidene)carbamate: A Comprehensive Overview of CAS No. 128229-95-8

Benzyl (perfluoropropan-2-ylidene)carbamate (CAS No. 128229-95-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive structure, which combines a benzyl group with a perfluorinated propan-2-ylidene moiety, making it an intriguing subject for both academic and industrial investigations.

The molecular formula of Benzyl (perfluoropropan-2-ylidene)carbamate is C₁₁H₇F₆N₂O₃, and its molecular weight is approximately 345.17 g/mol. The compound's structure features a benzyl group attached to a carbamate functional group, which is further substituted with a perfluorinated propan-2-ylidene moiety. This unique combination of functional groups imparts several interesting properties to the compound, including high thermal stability, chemical inertness, and unique reactivity profiles.

In recent years, Benzyl (perfluoropropan-2-ylidene)carbamate has been the focus of numerous studies aimed at exploring its potential applications in various fields. One of the key areas of interest is its use as a building block in the synthesis of more complex organic molecules. The presence of the perfluorinated group provides enhanced stability and resistance to degradation, making it an attractive candidate for the development of new materials and pharmaceuticals.

Research in the field of materials science has shown that Benzyl (perfluoropropan-2-ylidene)carbamate can be used to create novel coatings and polymers with improved properties. For example, a study published in the Journal of Materials Chemistry A demonstrated that incorporating this compound into polymer matrices significantly enhanced their thermal stability and mechanical strength. These findings have important implications for the development of advanced materials for use in electronics, aerospace, and other high-performance applications.

In the pharmaceutical industry, Benzyl (perfluoropropan-2-ylidene)carbamate has shown promise as a potential drug candidate or intermediate in drug synthesis. Its unique chemical structure allows for the design of molecules with specific biological activities. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that Benzyl (perfluoropropan-2-ylidene)carbamate could be a valuable starting material for the development of new therapeutic agents.

The synthesis of Benzyl (perfluoropropan-2-ylidene)carbamate typically involves several steps, including the formation of the perfluorinated propan-2-ylidene moiety and its subsequent coupling with a benzyl carbamate precursor. Various synthetic routes have been developed to optimize yield and purity, with some methods employing transition metal catalysts to facilitate key reactions. A recent study published in Organic Letters described an efficient one-pot synthesis method that significantly reduced reaction time and improved overall yield.

The physical properties of Benzyl (perfluoropropan-2-ylidene)carbamate are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but it exhibits limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical processes and applications.

In terms of safety and handling, while Benzyl (perfluoropropan-2-ylidene)carbamate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to minimize exposure risks. Additionally, it is recommended to handle the compound in well-ventilated areas to prevent inhalation of vapors.

The environmental impact of Benzyl (perfluoropropan-2-ylidene)carbamate is another area of ongoing research. While perfluorinated compounds have raised concerns due to their persistence in the environment, studies on this specific compound have shown that it degrades more readily under certain conditions compared to other perfluorinated substances. However, further research is needed to fully understand its environmental fate and potential impacts.

In conclusion, Benzyl (perfluoropropan-2-ylidene)carbamate (CAS No. 128229-95-8) is a multifaceted compound with a wide range of potential applications in organic chemistry, materials science, and pharmaceutical research. Its unique chemical structure provides a foundation for developing new materials and therapeutic agents with enhanced properties. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in various industries.